Cas no 58532-57-3 (Methyl 2-(4,6-dimethylpyridin-2-yl)acetate)

• Product Name: Methyl 2-(4,6-dimethylpyridin-2-yl)acetate
• CAS No: 58532-57-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1093412
• PubChem ID: 12266355
• Update Time: 2025-06-07

Methyl 2-(4,6-dimethylpyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4,6-dimethylpyridin-2-yl)acetate
• 58532-57-3
• SCHEMBL17427958
• Methyl2-(4,6-dimethylpyridin-2-yl)acetate
• Methyl 4,6-dimethyl-2-pyridineacetate
• DTXSID101287440

• Inchi： 1S/C10H13NO2/c1-7-4-8(2)11-9(5-7)6-10(12)13-3/h4-5H,6H2,1-3H3
• InChI Key： FXZRMTKLVSRIEJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=C(C)C=C(C)N=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on Methyl 2-(4,6-dimethylpyridin-2-yl)acetate

Introduction to Methyl 2-(4,6-dimethylpyridin-2-yl)acetate (CAS No. 58532-57-3)

Methyl 2-(4,6-dimethylpyridin-2-yl)acetate, a compound with the chemical formula C₁₀H₁₄O₂, is a derivative of pyridine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound is characterized by its methyl 2-(4,6-dimethylpyridin-2-yl)acetate structure, which includes a pyridine ring substituted with two methyl groups at the 4 and 6 positions, linked to an acetate moiety. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The CAS No. 58532-57-3 assigned to this compound underscores its distinct identity and facilitates its identification in scientific literature and commercial databases. Over the years, researchers have explored the potential applications of this molecule in various domains, particularly in the development of novel bioactive agents. Its structural motif suggests possible interactions with biological targets, making it a candidate for further investigation in drug discovery programs.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. Pyridine derivatives, such as Methyl 2-(4,6-dimethylpyridin-2-yl)acetate, have been extensively studied for their role as pharmacophores in small-molecule drugs. The 4,6-dimethylpyridin-2-yl substituent is particularly noteworthy, as it can influence the electronic properties and binding affinity of the molecule towards biological receptors. This has led to its incorporation into various lead compounds targeting neurological disorders, infectious diseases, and inflammatory conditions.

One of the most compelling aspects of Methyl 2-(4,6-dimethylpyridin-2-yl)acetate is its synthetic versatility. The compound serves as a key intermediate in the preparation of more complex molecules with tailored biological activities. For instance, it has been utilized in the synthesis of kinase inhibitors, which are crucial in treating cancers and other chronic diseases. The ability to modify the pyridine ring and attached functional groups allows chemists to fine-tune the properties of these derivatives, leading to optimized drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of how Methyl 2-(4,6-dimethylpyridin-2-yl)acetate interacts with biological targets. Molecular modeling studies have revealed that this compound can engage with proteins and enzymes through multiple binding modes, increasing its potential for therapeutic efficacy. Additionally, the dimethylpyridin-2-yl group provides a favorable balance between lipophilicity and polarizability, which is often essential for drug-like properties such as solubility and membrane permeability.

The agrochemical sector has also recognized the significance of this compound. Pyridine derivatives are known for their role as intermediates in herbicides and pesticides due to their ability to disrupt metabolic pathways in pests. Methyl 2-(4,6-dimethylpyridin-2-yl)acetate has been explored as a precursor for developing novel agrochemicals that offer improved selectivity and environmental safety. Such developments are critical in addressing the growing challenges of agricultural productivity and sustainability.

In conclusion, Methyl 2-(4,6-dimethylpyridin-2-yl)acetate (CAS No. 58532-57-3) represents a promising compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features and synthetic utility make it an attractive candidate for further research and development. As scientific understanding continues to evolve, it is likely that this molecule will play an increasingly important role in shaping future therapeutic strategies.